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Compound of Interest

Compound Name: CRT0066101

Cat. No.: B15605528

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the long-term storage and handling of
CRT0066101 powder, a potent and selective inhibitor of Protein Kinase D (PKD) isoforms.
Adherence to these protocols is crucial for maintaining the compound's stability, purity, and
biological activity for research applications.

Introduction to CRT0066101

CRT0066101 is a small molecule inhibitor targeting all three isoforms of Protein Kinase D
(PKD1, PKD2, and PKD3) with high potency, exhibiting IC50 values in the low nanomolar
range.[1][2][3] It demonstrates selectivity for PKD over a wide range of other protein kinases.[1]
[3] Due to its role in modulating cellular processes such as proliferation and apoptosis,
CRT0066101 is a valuable tool in cancer research and other therapeutic areas.[1][4][5] Proper
storage and handling are paramount to ensure the integrity and reliability of experimental
results.

Recommended Long-Term Storage Conditions

To ensure the long-term stability of CRT0066101, it is essential to store it under the appropriate
conditions. The following table summarizes the recommended storage conditions for both the
solid powder and prepared stock solutions.
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Storage . .
Form Duration Additional Notes
Temperature
Store under
desiccating
conditions.[2] Can be
stored for up to 12
CRT0066101 Powder  -20°C > 4 years[1]
months.[2] One
vendor suggests a
stability of 3 years at
-20°C.[6]
o Aliquot to avoid
Stock Solution in
-80°C Up to 6 months[4][7] repeated freeze-thaw
DMSO
cycles.[7]
Aliquot to avoid
-20°C Up to 1 month[4][7] repeated freeze-thaw
cycles.[7]
] Not recommended for  Prepare fresh for each
Aqueous Solution Room Temperature

more than one day|[8] use.

General Handling and Storage Protocol

This protocol outlines the best practices for handling and storing CRT0066101 powder to
maintain its quality.

3.1. Materials

CRT0066101 powder

Appropriate personal protective equipment (PPE): safety glasses, gloves, lab coat

Spatula

Analytical balance

Amber glass vials or other light-resistant containers
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Desiccator

-20°C and -80°C freezers

High-purity solvents (e.g., DMSO, water)

3.2. Protocol for Handling Solid Powder

Handle CRT0066101 powder in a well-ventilated area, preferably in a chemical fume hood.
Wear appropriate PPE to avoid inhalation, ingestion, or contact with skin and eyes.

Allow the container to equilibrate to room temperature before opening to prevent
condensation of moisture, as the compound may be hygroscopic.

Weigh the desired amount of powder using a calibrated analytical balance.
Promptly and securely seal the container after use.

Store the solid powder in a tightly sealed, light-resistant container at -20°C under desiccating
conditions.[1][2]

3.3. Protocol for Preparing and Storing Stock Solutions

To prepare a stock solution, dissolve CRT0066101 powder in a suitable solvent such as
DMSO or water.[3] The solubility is up to 20 mM in DMSO and 100 mM in water.[3][9]

Ensure the powder is completely dissolved by gentle vortexing or sonication if necessary.

For long-term storage, it is highly recommended to aliquot the stock solution into smaller,
single-use volumes. This minimizes the number of freeze-thaw cycles, which can degrade
the compound.[7]

Store DMSO stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[4][7]

Aqueous solutions are not recommended for storage and should be prepared fresh for each
experiment.[8]
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Signaling Pathway and Handling Workflow

The following diagrams illustrate the primary signaling pathway inhibited by CRT0066101 and
the recommended workflow for its storage and handling.

CRT0066101 Inhibits PKD1/2/3 Phosphorylates | Downstream Promotes Cell Proliferation
Substrates & Survival

Click to download full resolution via product page

Caption: CRT0066101 inhibits the Protein Kinase D (PKD) signaling pathway.
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Caption: Recommended workflow for handling and storing CRT0066101.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.caymanchem.com/product/15337/crt0066101-(hydrochloride)
https://www.abcam.com/en-us/products/biochemicals/crt0066101-mm-ml-protein-kinase-d-inhibitor-ab146740
https://www.rndsystems.com/products/crt-0066101_4975
https://www.medchemexpress.com/CRT0066101_dihydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2905628/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2905628/
https://www.selleckchem.com/products/crt0066101-dihydrochloride.html
https://www.medchemexpress.com/crt0066101.html
https://cdn.caymanchem.com/cdn/insert/15337.pdf
https://www.bio-techne.com/p/small-molecules-peptides/crt-0066101_4975
https://www.benchchem.com/product/b15605528#long-term-storage-conditions-for-crt0066101-powder
https://www.benchchem.com/product/b15605528#long-term-storage-conditions-for-crt0066101-powder
https://www.benchchem.com/product/b15605528#long-term-storage-conditions-for-crt0066101-powder
https://www.benchchem.com/product/b15605528#long-term-storage-conditions-for-crt0066101-powder
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15605528?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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